Cas no 196708-26-6 (4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde)

• Product Name: 4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde
• CAS No: 196708-26-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD18375394
• CID: 3869488
• PubChem ID: 19693466
• Update Time: 2025-06-08

4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[2-(1,3-dioxolan-2-yl)ethoxy]-
• 4-(2-(1,3-DIOXOLAN-2-YL)ETHOXY)BENZALDEHYDE
• 4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde
• 4-[2-(1,3-Dioxolan-2-yl)ethoxy]benzaldehyde
• 196708-26-6
• SCHEMBL8633351
• 4-(2-[1,3]-dioxolan-2-yl-ethoxy)benzaldehyde
• RQWLAXJONIJDES-UHFFFAOYSA-N

• MDL： MFCD18375394
• Inchi： 1S/C12H14O4/c13-9-10-1-3-11(4-2-10)14-6-5-12-15-7-8-16-12/h1-4,9,12H,5-8H2
• InChI Key： RQWLAXJONIJDES-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCCC2OCCO2)C=C1

Computed Properties

• Exact Mass: 222.08920892Da
• Monoisotopic Mass: 222.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8Ų

Additional information on 4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde

Introduction to 4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde (CAS No. 196708-26-6)

4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 196708-26-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzaldehyde derivatives, characterized by the presence of an ethoxy group and a 1,3-dioxolan-2-yl moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly those targeting neurological and cardiovascular disorders.

The 1,3-dioxolan-2-yl substituent in 4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde introduces a cyclic ether functionality, which is known to enhance the metabolic stability and bioavailability of drug candidates. This structural motif has been extensively studied for its ability to modulate enzyme interactions and improve pharmacokinetic profiles. Recent advancements in medicinal chemistry have highlighted the potential of such dioxolane-containing compounds in developing novel therapeutic agents with improved efficacy and reduced side effects.

In the realm of drug discovery, 4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde serves as a versatile building block for constructing more complex molecular architectures. The benzaldehyde core provides a reactive aldehyde group, which can undergo condensation reactions with various nucleophiles to form Schiff bases, imines, and other heterocyclic compounds. These derivatives have shown promise in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the ethoxy group enhances solubility and permeability, making it an attractive scaffold for oral and topical drug formulations.

Recent studies have demonstrated the utility of 4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde in the development of novel antiviral agents. The dioxolane ring has been shown to interfere with viral protease activity by mimicking natural substrates or by inducing conformational changes in the enzyme active site. For instance, derivatives of this compound have been investigated for their inhibitory effects on HIV protease and hepatitis C virus (HCV) NS3/4A protease. These findings underscore the importance of 4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde as a lead compound in antiviral drug design.

The synthesis of 4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the reaction of 4-hydroxybenzaldehyde with ethylene oxide followed by ring opening with 1,3-dioxolane under acidic conditions. This method leverages the reactivity of epoxides and dioxolanes to form stable ether linkages while preserving functional groups for further derivatization.

In conclusion, 4-2-(1,3-dioxolan-2-yl)ethoxybenzaldehyde (CAS No. 196708-26-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. The growing body of literature on this compound highlights its importance as a scaffold for drug discovery and underscores its role in advancing modern medicine.